Cas no 1388021-14-4 (5-bromo-1-benzofuran-7-carbonitrile)

• Product Name: 5-bromo-1-benzofuran-7-carbonitrile
• CAS No: 1388021-14-4
• MF: C₉H₄BrNO
• MW: 222.038161277771
• CID: 6199456
• PubChem ID: 130050459
• Update Time: 2025-06-14

5-bromo-1-benzofuran-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-benzofuran-7-carbonitrile
• 1388021-14-4
• EN300-1165305

• Inchi： 1S/C9H4BrNO/c10-8-3-6-1-2-12-9(6)7(4-8)5-11/h1-4H
• InChI Key： OOAXNWDVRJQAJK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C2=C(C=CO2)C=1

Computed Properties

• Exact Mass: 220.94763g/mol
• Monoisotopic Mass: 220.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36.9Ų

Additional information on 5-bromo-1-benzofuran-7-carbonitrile

Comprehensive Analysis of 5-Bromo-1-benzofuran-7-carbonitrile (CAS No. 1388021-14-4): Properties, Applications, and Industry Trends

5-Bromo-1-benzofuran-7-carbonitrile (CAS No. 1388021-14-4) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This benzofuran derivative features a bromine substituent at the 5-position and a cyano group at the 7-position, creating unique electronic properties that make it indispensable in modern organic synthesis. With a molecular formula of C₉H₄BrNO and a molecular weight of 222.04 g/mol, this pale-yellow crystalline powder exhibits remarkable stability under standard conditions, making it suitable for diverse applications.

The growing demand for functionalized benzofurans like 5-bromo-7-cyanobenzofuran stems from their role as key intermediates in drug discovery. Recent studies highlight its potential in developing kinase inhibitors and GPCR-targeted therapies, particularly in oncology and neurological disorder research. The compound's electron-withdrawing cyano group enhances its reactivity in palladium-catalyzed cross-coupling reactions, a feature extensively utilized in fragment-based drug design (FBDD). Analytical techniques such as HPLC (typically showing ≥98% purity) and LC-MS confirm its structural integrity for research applications.

In material science, 5-bromo-1-benzofuran-carbonitrile serves as a building block for organic semiconductors and OLED materials. Its conjugated system and halogenated structure enable precise tuning of HOMO-LUMO gaps, addressing the industry's need for efficient blue-light emitters. The 2023 market analysis by ResearchAndMarkets.com projects a 6.8% CAGR for such specialty chemicals in electronic materials through 2030, driven by flexible display technologies and organic photovoltaics.

Environmental and regulatory considerations position CAS 1388021-14-4 as a sustainable alternative to traditional halogenated compounds. Its optimized synthetic routes—often involving Buchwald-Hartwig amination or Sonogashira coupling—now achieve 72-85% yields with reduced heavy metal catalysts, aligning with green chemistry principles. Researchers frequently search for "5-bromo-1-benzofuran-7-carbonitrile synthesis protocol" or "benzofuran derivatives for drug discovery," reflecting its practical relevance.

Storage recommendations for this compound include protection from light at 2-8°C under inert atmosphere, with typical shelf life exceeding 24 months. Safety data sheets emphasize standard laboratory precautions, as with most research chemicals. The compound's NMR profile (notable signals: δ 7.85 ppm for H-6, δ 7.45 ppm for H-4 in DMSO-d₆) provides reliable quality control markers for purchasers.

Emerging applications in agrochemicals—particularly as a scaffold for novel fungicides—have expanded the commercial potential of 5-bromo-7-cyano benzofuran. Patent analysis reveals 14 new filings in 2023-2024 incorporating this core structure, primarily from European and Asian innovators. Such trends validate its role in addressing food security challenges through crop protection solutions.

For researchers exploring structure-activity relationships (SAR), the bromobenzofuran nitrile scaffold offers excellent opportunities for derivatization. Common modifications include Suzuki-Miyaura coupling at the bromo position or nucleophilic aromatic substitution of the cyano group. These transformations enable rapid library generation for high-throughput screening programs.

The global supply chain for CAS 1388021-14-4 remains robust, with leading suppliers offering gram-to-kilogram quantities under cGMP conditions. Pricing trends indicate moderate fluctuations (±12%) due to bromine market dynamics, prompting many laboratories to optimize in-house synthesis. Technical inquiries often focus on "5-bromo-1-benzofuran-7-carbonitrile solubility" (notably in DMF, DMSO) and "scaling up benzofuran derivatives," reflecting practical research needs.

Advanced computational studies utilizing DFT calculations predict additional applications for this compound in supramolecular chemistry. Its dipole moment (calculated 4.2 Debye) and planar structure facilitate interesting host-guest interactions, particularly in sensor development for environmental pollutants.

As the scientific community continues to explore heterocyclic building blocks, 5-bromo-1-benzofuran-7-carbonitrile stands out for its balanced reactivity profile and multifunctional potential. Ongoing research into its photophysical properties may unlock further applications in bioimaging and theranostics, cementing its position as a versatile tool for interdisciplinary innovation.